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Tert-butyl (8S,8aR)-6-amino-5,7,7-tricyano-8-(3-ethoxy-4-propoxyphenyl)-1,3,8,8a-tetrahydroisoquinoline-2-carboxylate Tert-butyl (8S,8aR)-6-amino-5,7,7-tricyano-8-(3-ethoxy-4-propoxyphenyl)-1,3,8,8a-tetrahydroisoquinoline-2-carboxylate
Brand Name: Vulcanchem
CAS No.: 459783-73-4
VCID: VC0459289
InChI: InChI=1S/C28H33N5O4/c1-6-12-36-22-9-8-18(13-23(22)35-7-2)24-21-15-33(26(34)37-27(3,4)5)11-10-19(21)20(14-29)25(32)28(24,16-30)17-31/h8-10,13,21,24H,6-7,11-12,15,32H2,1-5H3/t21-,24+/m0/s1
SMILES: CCCOC1=C(C=C(C=C1)C2C3CN(CC=C3C(=C(C2(C#N)C#N)N)C#N)C(=O)OC(C)(C)C)OCC
Molecular Formula: C28H33N5O4
Molecular Weight: 503.6g/mol

Tert-butyl (8S,8aR)-6-amino-5,7,7-tricyano-8-(3-ethoxy-4-propoxyphenyl)-1,3,8,8a-tetrahydroisoquinoline-2-carboxylate

CAS No.: 459783-73-4

Main Products

VCID: VC0459289

Molecular Formula: C28H33N5O4

Molecular Weight: 503.6g/mol

Tert-butyl (8S,8aR)-6-amino-5,7,7-tricyano-8-(3-ethoxy-4-propoxyphenyl)-1,3,8,8a-tetrahydroisoquinoline-2-carboxylate - 459783-73-4

CAS No. 459783-73-4
Product Name Tert-butyl (8S,8aR)-6-amino-5,7,7-tricyano-8-(3-ethoxy-4-propoxyphenyl)-1,3,8,8a-tetrahydroisoquinoline-2-carboxylate
Molecular Formula C28H33N5O4
Molecular Weight 503.6g/mol
IUPAC Name tert-butyl (8S,8aR)-6-amino-5,7,7-tricyano-8-(3-ethoxy-4-propoxyphenyl)-1,3,8,8a-tetrahydroisoquinoline-2-carboxylate
Standard InChI InChI=1S/C28H33N5O4/c1-6-12-36-22-9-8-18(13-23(22)35-7-2)24-21-15-33(26(34)37-27(3,4)5)11-10-19(21)20(14-29)25(32)28(24,16-30)17-31/h8-10,13,21,24H,6-7,11-12,15,32H2,1-5H3/t21-,24+/m0/s1
Standard InChIKey IFKINZGWWYLCJN-XUZZJYLKSA-N
Isomeric SMILES CCCOC1=C(C=C(C=C1)[C@@H]2[C@H]3CN(CC=C3C(=C(C2(C#N)C#N)N)C#N)C(=O)OC(C)(C)C)OCC
SMILES CCCOC1=C(C=C(C=C1)C2C3CN(CC=C3C(=C(C2(C#N)C#N)N)C#N)C(=O)OC(C)(C)C)OCC
Canonical SMILES CCCOC1=C(C=C(C=C1)C2C3CN(CC=C3C(=C(C2(C#N)C#N)N)C#N)C(=O)OC(C)(C)C)OCC
PubChem Compound 1603953
Last Modified Nov 11 2021
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